4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile

• IUPAC Name: 4-[(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-yl)sulfanylmethyl]benzonitrile
• InChI: InChI=1S/C16H15N3OS/c17-9-11-5-7-12(8-6-11)10-21-16-18-14-4-2-1-3-13(14)15(20)19-16/h5-8H,1-4,10H2,(H,18,19,20)
• InChI Key: GGLKEJUACHWTQN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)NC(=N2)SCC3=CC=C(C=C3)C#N
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile, also known as QNZ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. QNZ is a small molecule inhibitor that targets the NF-κB signaling pathway, which is involved in a variety of cellular processes including inflammation, immunity, and cancer.

Mechanism of Action

4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile inhibits the NF-κB signaling pathway by targeting the IKK complex, which is responsible for the activation of NF-κB. This compound binds to a specific site on the IKK complex, preventing its activation and subsequent activation of NF-κB. This results in the downregulation of NF-κB-dependent gene expression and the inhibition of cellular processes that are regulated by NF-κB.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in response to various stimuli. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in several cancer cell lines. Additionally, this compound has been shown to have immunosuppressive effects, which may have potential applications in the treatment of autoimmune diseases.

Advantages and Limitations for Lab Experiments

4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile has several advantages for use in lab experiments. It is a small molecule inhibitor that can easily penetrate cell membranes and inhibit the NF-κB signaling pathway in a variety of cell types. This compound is also relatively stable and can be stored for extended periods of time. However, this compound has some limitations for use in lab experiments. It has been shown to have some off-target effects, which may complicate the interpretation of experimental results. Additionally, this compound has some cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile. One potential direction is the investigation of its potential applications in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. This compound has been shown to have immunosuppressive effects, which may have therapeutic potential in these diseases. Another potential direction is the investigation of its potential applications in cancer therapy. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis in several cancer cell lines, making it a potential candidate for cancer therapy. Finally, further studies are needed to investigate the potential off-target effects of this compound and to develop more specific inhibitors of the NF-κB signaling pathway.

Scientific Research Applications

4-{[(4-oxo-3,4,5,6,7,8-hexahydro-2-quinazolinyl)thio]methyl}benzonitrile has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the NF-κB signaling pathway, which is involved in a variety of cellular processes including inflammation, immunity, and cancer. This compound has been used in various in vitro and in vivo studies to investigate the role of NF-κB in these processes.